Cas no 1353997-09-7 ((S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide
• CAS No: 1353997-09-7
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 2165691
• Update Time: 2025-06-07

(S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide
• (S)-2-Amino-N-((6-chloropyridin-3-yl)methyl)-3-methylbutanamide
• AM95449
• (S)-2-Amino-N-(6-chloropyridin-3-ylmethyl)-3-methylbutyramide
• (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide

• Inchi： 1S/C11H16ClN3O/c1-7(2)10(13)11(16)15-6-8-3-4-9(12)14-5-8/h3-5,7,10H,6,13H2,1-2H3,(H,15,16)/t10-/m0/s1
• InChI Key： HRHJKHHYQRQXNN-JTQLQIEISA-N
• SMILES： ClC1=CC=C(C=N1)CNC([C@H](C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Topological Polar Surface Area: 68

Additional information on (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide

Compound Introduction: (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide (CAS No. 1353997-09-7)

Compound (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide, identified by its CAS number 1353997-09-7, is a meticulously designed molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a chiral center and specific functional groups, contribute to its unique chemical and pharmacological properties.

The molecular structure of (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide consists of a pyridine ring substituted with a chloro group at the 6-position and an amino group linked to a butyramide moiety. The chiral center at the α-carbon of the butyramide group imparts stereochemical specificity, which is crucial for its biological activity. This stereochemistry is denoted by the (S) configuration, indicating the spatial arrangement of substituents around the chiral center. Such stereochemical control is essential in pharmaceutical development, as it can significantly influence the efficacy and selectivity of a drug.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to enhance pharmacological profiles. The compound (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide exemplifies this principle, as its design aims to maximize binding affinity and minimize off-target effects. The chloro-pyridine moiety is a common pharmacophore in drug discovery, known for its ability to interact with various biological targets. In particular, this moiety has been extensively studied for its potential in modulating neurotransmitter systems, which has opened up avenues for treating neurological disorders.

In vitro studies have demonstrated that (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide exhibits notable activity against certain enzymes and receptors. For instance, preliminary data suggest that it may interact with serotonergic receptors, which are implicated in mood regulation and cognitive functions. The presence of the chloro group at the 6-position of the pyridine ring is believed to enhance binding interactions by increasing lipophilicity and electronic properties. This structural feature is often exploited in drug design to improve pharmacokinetic profiles.

The butyramide group in the compound's structure contributes to its solubility and metabolic stability, which are critical factors for drug development. Butyramides are known for their ability to cross the blood-brain barrier and exhibit prolonged half-lives in vivo. These properties make them attractive candidates for therapeutic applications where sustained action is desired. Additionally, the chiral nature of the butyramide moiety allows for the exploration of enantiomer-specific effects, which can lead to more targeted therapies with fewer side effects.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules that can modulate complex biological pathways. (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide represents a promising lead compound that could serve as a foundation for novel therapeutic agents. Its unique structural features make it a valuable tool for investigating mechanisms of action and identifying new targets for drug development. Furthermore, its synthetic accessibility allows for rapid modification and optimization, which is essential in early-stage drug discovery.

The compound's potential applications extend beyond traditional therapeutic areas. For example, its interaction with serotonergic receptors has sparked interest in its potential use as an adjunct therapy for cognitive disorders such as Alzheimer's disease. The ability to modulate neurotransmitter systems without causing significant side effects would be a significant advantage over existing treatments. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may have broader applications in treating various neurological conditions.

In conclusion, (S)-2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-3-methyl-butyramide (CAS No. 1353997-09-7) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical configuration makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play a crucial role in advancing drug discovery efforts.